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Introduction
Fipravirimat dihydrochloride (formerly GSK3640254) is an investigational antiretroviral agent

belonging to the class of HIV-1 maturation inhibitors. This guide provides a comprehensive

comparison of Fipravirimat's preclinical profile against currently approved and recommended

HIV therapies. The information presented herein, including quantitative data, experimental

methodologies, and mechanistic pathways, is intended to serve as a valuable resource for

researchers and professionals in the field of HIV drug development. Although the development

of Fipravirimat was discontinued by ViiV Healthcare in 2023 for strategic reasons related to its

resistance profile, its novel mechanism of action continues to be an area of scientific interest.

Mechanism of Action: Targeting HIV-1 Maturation
Fipravirimat exerts its antiviral effect by inhibiting the final step of HIV-1 Gag polyprotein

processing, a crucial stage in the viral lifecycle known as maturation. Specifically, it binds to the

Gag precursor protein at the cleavage site between the capsid (CA) and the spacer peptide 1

(SP1). This binding event physically obstructs the viral protease from cleaving the CA/SP1

junction. The inhibition of this cleavage prevents the proper assembly and condensation of the

viral core, resulting in the production of immature, non-infectious virions.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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